2-thioxo-1,2,3,5,6,7-hexahydro-4H-cyclopenta[d]pyrimidin-4-one

• IUPAC Name: 2-sulfanylidene-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-4-one
• InChI: InChI=1S/C7H8N2OS/c10-6-4-2-1-3-5(4)8-7(11)9-6/h1-3H2,(H2,8,9,10,11)
• InChI Key: BKZNWILEYOKDSL-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)NC(=S)NC2=O
• Molecular Formula: C7H8N2OS
• DSSTOX Substance ID: DTXSID60873590
• Molecular Weight: 168.22 g/mol
• CAS No.: 35563-27-0

Description

“2-thioxo-1,2,3,5,6,7-hexahydro-4H-cyclopenta[d]pyrimidin-4-one” is a chemical compound with the molecular formula C7H8N2OS. It is a derivative of pyrimidine, a class of heterocyclic compounds that are represented by a great number of medicines.

Synthesis Analysis

The synthesis of thioxopyrimidines and their condensed analogs with exocyclic sulfur atom are often based on [3+3], [4+2], [5+1] cyclization processes or domino reactions. The formation of 2-thioxopyrimidines and their condensed analogs is often based on the direct interaction of various 2-halo derivatives with sulfur-containing reagents.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the IUPAC name 2-sulfanylidene-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-4-one.

Scientific Research Applications

• Synthesis of Derivatives : The compound is used as a starting material for synthesizing various derivatives, such as thieno[2′,3′:4,5]pyrimido[1,2-b][1,2,4,5]tetrazin-6-one derivatives, which are prepared from its reactions with other chemicals. These derivatives are characterized using X-ray crystallography among other methods (Hassan et al., 2018).

• Synthesis of Pyridopyrimidines : It is used in synthesizing 2-thioxo-5,7-dimethylpyrido[2,3-d]pyrimidin-4(3H)-ones, and their S-alkylation under phase transfer conditions has been studied. This showcases its utility in creating specialized chemical structures (Dave & Patel, 2001).

• Cytotoxic Activity and Quantum Chemical Calculations : Research has been conducted on the cytotoxic activities of 7-thioxopyrazolo[1,5-f]pyrimidin-2-one derivatives derived from the compound. These studies include quantum chemical calculations and testing against various cancer cell lines (Kökbudak et al., 2020).

• Corrosion Inhibition : Certain pyridopyrimidinone derivatives synthesized from this compound have been evaluated as corrosion inhibitors for carbon steel. This research includes electrochemical methods and quantum chemical calculations (Abdallah, Shalabi & Bayoumy, 2018).

• Antitumor Activity : Derivatives of 2-thioxo-1,2,3,5,6,7-hexahydro-4H-cyclopenta[d]pyrimidin-4-one have been studied for their potential antitumor activity against various cancer cell lines, showcasing its relevance in medicinal chemistry (Edrees & Farghaly, 2017).

• Anti-inflammatory Activity : The compound has been used to create derivatives with significant anti-inflammatory effects and low ulcerogenic liability, indicating potential pharmacological applications (Abdelgawad, Bakr & Azouz, 2018).

• Synthesis of Saturated Heterocycles : Research on the preparation of unsubstituted and 1-benzyl-substituted cis-cyclopenta[d]pyrimidin-4-ones from this compound demonstrates its utility in organic synthesis (Fülöp et al., 1997).

• Synthesis of Novel Pyrimidine-pyridine Hybrids : The compound's derivatives have been explored as cyclin-dependent kinase 2 inhibitors, with anti-tumor activity evaluation, highlighting its potential in cancer research (Fathalla et al., 2012).